Cas no 2227729-91-9 ((2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine)
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine
- EN300-1908853
- 2227729-91-9
-
- Inchi: 1S/C9H12BrClN2/c1-6(12)2-3-7-4-9(11)13-5-8(7)10/h4-6H,2-3,12H2,1H3/t6-/m1/s1
- InChI Key: DYLFQQZPSJDVJF-ZCFIWIBFSA-N
- SMILES: BrC1C=NC(=CC=1CC[C@@H](C)N)Cl
Computed Properties
- Exact Mass: 261.98724g/mol
- Monoisotopic Mass: 261.98724g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 38.9Ų
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1908853-1g |
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine |
2227729-91-9 | 1g |
$2035.0 | 2023-09-18 | ||
| Enamine | EN300-1908853-5g |
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine |
2227729-91-9 | 5g |
$5900.0 | 2023-09-18 | ||
| Enamine | EN300-1908853-10g |
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine |
2227729-91-9 | 10g |
$8749.0 | 2023-09-18 | ||
| Enamine | EN300-1908853-0.05g |
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine |
2227729-91-9 | 0.05g |
$1709.0 | 2023-09-18 | ||
| Enamine | EN300-1908853-0.1g |
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine |
2227729-91-9 | 0.1g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1908853-0.25g |
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine |
2227729-91-9 | 0.25g |
$1872.0 | 2023-09-18 | ||
| Enamine | EN300-1908853-0.5g |
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine |
2227729-91-9 | 0.5g |
$1954.0 | 2023-09-18 | ||
| Enamine | EN300-1908853-1.0g |
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine |
2227729-91-9 | 1g |
$2035.0 | 2023-06-01 | ||
| Enamine | EN300-1908853-2.5g |
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine |
2227729-91-9 | 2.5g |
$3988.0 | 2023-09-18 | ||
| Enamine | EN300-1908853-5.0g |
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine |
2227729-91-9 | 5g |
$5900.0 | 2023-06-01 |
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on (2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine
Introduction to (2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine (CAS No. 2227729-91-9)
(2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine (CAS No. 2227729-91-9) is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and chlorinated pyridine ring and a chiral butylamine moiety. These properties make it a valuable intermediate and potential lead compound in the development of novel therapeutic agents.
The synthesis of (2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine involves several sophisticated steps, including the formation of the pyridine ring, the introduction of bromine and chlorine substituents, and the asymmetric synthesis of the chiral amine. Recent advancements in catalytic asymmetric synthesis have significantly improved the efficiency and yield of this process, making it more feasible for large-scale production.
In terms of its biological activity, (2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine has shown promising results in various preclinical studies. It has been evaluated for its potential as a modulator of specific receptors and enzymes, particularly those involved in neurodegenerative diseases and cancer. For instance, studies have demonstrated its ability to interact with serotonin receptors, which are key targets in the treatment of mood disorders and neurodegenerative conditions.
One notable application of (2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine is in the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders by increasing serotonin levels in the brain. The chiral nature of this compound allows for the design of enantiomerically pure drugs with enhanced efficacy and reduced side effects.
Beyond its potential as an SSRI, (2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine has also been investigated for its anticancer properties. Research has shown that it can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis. This makes it a promising candidate for further development as an anticancer agent.
The pharmacokinetic properties of (2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine have also been studied extensively. Its high lipophilicity allows for good absorption and distribution in biological systems, while its metabolic stability ensures a prolonged half-life. These characteristics are crucial for optimizing drug delivery and therapeutic efficacy.
In addition to its therapeutic applications, (2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine serves as an important building block in organic synthesis. Its versatile reactivity makes it useful in the synthesis of a wide range of complex molecules, including natural products and pharmaceuticals. This versatility has led to its use in combinatorial chemistry approaches, where it can be readily modified to generate libraries of compounds for high-throughput screening.
The safety profile of (2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine has been evaluated through various toxicological studies. These studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials.
In conclusion, (2R)-4-(5-bromo-2-chloropyridin-4-y l)butan - 2 - amine (CAS No. 2 0 0 77 7 -91 -9 ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, biological activity, and synthetic versatility make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential in various disease areas, highlighting its significance in the field.
2227729-91-9 ((2R)-4-(5-bromo-2-chloropyridin-4-yl)butan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)